Cas no 10032-00-5 (Butanoic acid, 3-oxo-,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester)
Butanoic acid, 3-oxo-,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-oxo-,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester
- GERANYL ACETOACETATE
- FEMA 2510
- (e)-3,7-dimethyl-2,6-octadienyl
- (e)-3,7-dimethylocta-2,6-dienylacetoacetate
- 3-oxo-,3,7-dimethyl-2,6-octadienylester,(e)-butanoicaci
- acetoaceticacid,3,7-dimethyl-2,6-octadienylester
- (E)-3,7-dimethyl-2,6-octadienyl acetoacetate
- [(2E)-3,7-dimethylocta-2,6-dienyl] 3-oxobutanoate
- 3,7-dimethylocta-2,6-dien-1-yl 3-oxobutanoate
- EINECS 233-101-5
- FEMA No. 2510
- Geranyl 3-oxobutanoate
- Geranyl-acetacetat
- Acetoaceticacid, 3,7-dimethyl-2,6-octadienyl ester, (E)- (8CI)
- Butanoic acid, 3-oxo-,(2E)-3,7-dimethyl-2,6-octadienyl ester (9CI)
- Butanoic acid, 3-oxo-,3,7-dimethyl-2,6-octadienyl ester, (E)-
- Geranyl acetoaeetate
- (E)-3,7-Dimethyl-2,6-octadienylacetoacetat
- Acetoacetic acid (2E)-3,7-dimethyl-2,6-octadienyl ester
- (E)-3,7-Dimethyl-2,6-octadienylacetoacetate
- (2E)-3,7-Dimethyl-2,6-octadienyl=3-oxobutyrate
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- Inchi: 1S/C14O3/c1-11(2)6-5-7-12(3)8-9-17-14(16)10-13(4)15
- InChI Key: RNZSPTPZZLHGQD-UHFFFAOYSA-N
- SMILES: [C]C([C]C(O[C]/[C]=C(\[C][C]/[C]=C(\[C])/[C])/[C])=O)=O |^1:0,6,10,12,13,14,^4:2,5,8,9|
Computed Properties
- Exact Mass: 238.15700
- Monoisotopic Mass: 238.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
Experimental Properties
- Density: 1.0969 (rough estimate)
- Boiling Point: 305.7°C (rough estimate)
- Flash Point: 144.2°C
- Refractive Index: 1.4740 (estimate)
- PSA: 43.37000
- LogP: 3.20140
- FEMA: 2510 | GERANYL ACETOACETATE
Butanoic acid, 3-oxo-,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester Security Information
- Safety Term:ESTERS. When heated to decomposition it emits acrid smoke and irritating fumes."> A skin irritant. See also ESTERS. When heated to decomposition it emits acrid smoke and irritating fumes.
- Storage Condition:Warehouse ventilation and low temperature drying
Butanoic acid, 3-oxo-,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester Customs Data
- HS CODE:2918300090
- Customs Data:
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Butanoic acid, 3-oxo-,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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